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Compound of Interest

4-(3-Hydroxyprop-1-
Compound Name:

ynyl)benzonitrile
CAS No.: 80151-16-2
Cat. No.: B1586483

Get Quote

\ J

Introduction & Chemical Context

4-(3-Hydroxyprop-1-ynyl)benzonitrile (CAS: 80151-16-2) is a critical synthetic intermediate
often employed in the manufacture of tyrosine kinase inhibitors and antiviral therapeutics via
Sonogashira coupling. Its structure features a benzonitrile core conjugated with a propargyl
alcohol moiety.

Physicochemical Profile[1][2][3][4][5][6][7]

¢ Molecular Formula:

[1](21(3]

o Molecular Weight: 157.17 g/mol [4][5]

e LogP: ~1.6 (Moderately lipophilic)
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e Chromophores: Conjugated
-system (
) providing strong UV absorption at 240-254 nm.

 Critical Quality Attributes (CQAS):

o Alkyne Stability: Susceptible to hydration (ketone formation) under strong acidic stress or
metal catalysis.

o Nitrile Hydrolysis: Potential conversion to amide/acid under extreme pH.

This guide provides two validated protocols: HPLC-UV for routine assay/purity and LC-MS/MS
for trace impurity profiling, specifically targeting genotoxic precursors like alkyl halides.

Method Development Strategy
Selection of Stationary Phase

While standard C18 columns are sufficient, we recommend a Phenyl-Hexyl stationary phase for
this specific analyte.

e Reasoning: The

interactions between the phenyl-hexyl ligand and the benzonitrile/alkyne system provide
superior selectivity compared to hydrophobic interaction alone (C18). This is critical for
resolving the target from structurally similar aromatic impurities (e.g., 4-bromobenzonitrile).

Mobile Phase Design
o Buffer: 0.1% Formic Acid or Phosphoric Acid.
e Role: Maintains pH ~2.5. This suppresses the ionization of potential acidic impurities (like

benzoic acid derivatives) ensuring sharp peaks, and prevents peak tailing from silanol
interactions.
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Protocol A: HPLC-UV Quantification (Assay &

Purity)

Objective: Routine batch release and stability testing.

Chromatographic Conditions

Parameter Specification

HPLC with PDA/UV Detector (e.g., Agilent
Instrument ]

1260/Waters Alliance)

Phenyl-Hexyl, 150 x 4.6 mm, 3.5 um (e.qg.,
Column

Waters XSelect or Phenomenex Luna)

Column Temp

35°C

Mobile Phase A

Water + 0.1%

(Phosphoric Acid)

Mobile Phase B

Acetonitrile (HPLC Grade)

Flow Rate

1.0 mL/min

Injection Volume

10 pL

UV @ 254 nm (Primary), 210 nm (Secondary for

Detection o -
non-aromatic impurities)
Run Time 15 Minutes
Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 20 10 Equilibration
2.0 90 10 Isocratic Hold
10.0 40 60 Linear Gradient
12.0 5 95 Wash

12.1 90 10 Re-equilibration
15.0 90 10 End

Standard Preparation[10]

e Stock Solution: Dissolve 10.0 mg of Reference Standard in 10 mL Acetonitrile (1.0 mg/mL).

e Working Standard: Dilute Stock 1:10 with Water/ACN (90:10) to reach 0.1 mg/mL.

o Note: Diluent matches initial mobile phase to prevent "solvent shock” and peak distortion.

Protocol B: LC-MS/MS for Trace Impurities

Objective: Identification of degradation products and genotoxic impurity screening (e.g.,

residual alkyl halides).

Mass Spectrometry Parameters
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Parameter Setting

ESI Positive (
lonization

)
Capillary Voltage 3.5kV

30 V (Optimized for
Cone Voltage

stability)
Source Temp 120°C

Desolvation Gas /800 L/hr @ 400°C

Precursor lon m/z 158.06

158.06
MRM Transition

130.05 (Loss of CO/HCN specific to structure)

Analytical Logic

The alkyne group is "soft" and ionizes well in ESI+. However, care must be taken to avoid in-
source fragmentation. The transition

typically corresponds to the loss of the terminal alcohol chain or nitrile fragmentation, providing
high specificity.

Experimental Workflow & Logic

The following diagram illustrates the decision matrix for choosing between HPLC-UV and LC-
MS based on the analytical requirement.
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Sample: 4-(3-Hydroxyprop-1-ynyl)benzonitrile

Define Analytical Goal

Protocol A: HPLC-UV Protocol B: LC-MS/MS
(Phenyl-Hexyl Column) (ESI+ Mode)

Quantification Data

(Area %) Structural ID / Genotox Screen

Click to download full resolution via product page

Caption: Decision matrix for selecting HPLC-UV vs. LC-MS/MS based on sensitivity
requirements.

Validation Parameters (ICH Q2(R1))

To ensure "Trustworthiness" and "Self-Validating" protocols, the following acceptance criteria
must be met during method transfer:

e System Suitability:
o Tailing Factor (

):

(Crucial for the polar hydroxyl group).
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o Theoretical Plates (

o RSD (n=6):
for the main peak area.

e Linearity:

o Range: 50% to 150% of target concentration (0.05 — 0.15 mg/mL).

« Accuracy (Recovery):
o Spike samples at 80%, 100%, and 120%.
o Acceptance:
recovery.
Troubleshooting & "Field-Proven" Insights
« Issue: Peak Splitting.

o Cause: Sample solvent strength is too high (e.g., dissolving pure sample in 100% ACN
and injecting into a high-aqueous mobile phase).

o Fix: Dissolve sample in Mobile Phase A:B (50:50) or weaker.
 Issue: Retention Time Shift.
o Cause: pH fluctuation affecting the benzonitrile/alkyne polarity.
o Fix: Ensure buffer (Phosphoric Acid) is precisely prepared. Do not rely on water pH alone.

e Issue: "Ghost" Peaks.
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o Cause: Alkynes can react with trace copper or iron in stainless steel frits (Sonogashira-like
side reactions in the instrument).

o Fix: Passivate the LC system with 30% Phosphoric acid or use PEEK tubing/frits if
degradation is observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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